4-[(4-methylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one

• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 5-(4-methylpiperazine-1-carbonyl)-3,4-diphenyl-1H-pyridazin-6-one
• InChI: InChI=1S/C22H22N4O2/c1-25-12-14-26(15-13-25)22(28)19-18(16-8-4-2-5-9-16)20(23-24-21(19)27)17-10-6-3-7-11-17/h2-11H,12-15H2,1H3,(H,24,27)
• InChI Key: LOFAQJRSXRSNKF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=C(C(=NNC2=O)C3=CC=CC=C3)C4=CC=CC=C4

Description

4-[(4-Methylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one is a complex organic compound with significant potential in various scientific fields. This compound features a pyridazinone core substituted with a methylpiperazine group and two phenyl rings, making it a versatile molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-methylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one typically involves multiple steps, starting with the preparation of the pyridazinone core The core can be synthesized through the cyclization of appropriate hydrazine derivatives with diketones or ketoesters under acidic or basic conditions

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This includes controlling the temperature, pressure, and solvent systems used in the reactions. The use of catalysts and advanced purification techniques, such as recrystallization and chromatography, ensures the production of high-quality this compound on a large scale.

Chemical Reactions Analysis

Types of Reactions

4-[(4-Methylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at the phenyl rings or the piperazine group, introducing different functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce alcohols or amines, and substitution reactions can introduce various functional groups like halides, alkyls, or aryls.

Scientific Research Applications

4-[(4-Methylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-[(4-methylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 4-[(4-Methylpiperazin-1-yl)carbonyl]benzonitrile
• 4-[(4-Methylpiperazin-1-yl)carbonyl]benzoic acid
• 4-[(4-Methylpiperazin-1-yl)carbonyl]benzamide

Uniqueness

4-[(4-Methylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one is unique due to its specific substitution pattern and the presence of both the pyridazinone core and the methylpiperazine group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.